2-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C17H18BrNO3S/c18-15-8-4-5-9-16(15)23(21,22)19-12-17(20,14-10-11-14)13-6-2-1-3-7-13/h1-9,14,19-20H,10-12H2
• InChI Key: BYJAWDDEWRJPNP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNS(=O)(=O)C2=CC=CC=C2Br)(C3=CC=CC=C3)O
• Molecular Formula: C17H18BrNO3S
• Molecular Weight: 396.3 g/mol

Description

2-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide, also known as BCPBS, is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. BCPBS is a sulfonamide derivative that has been synthesized and studied for its potential as an anticancer agent.

Scientific Research Applications

Photodynamic Therapy and Cancer Treatment

The research on compounds similar to 2-bromo-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide showcases their potential in photodynamic therapy (PDT) for cancer treatment. A study highlights the synthesis and characterization of novel zinc phthalocyanine substituted with benzenesulfonamide derivatives, demonstrating good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These features are crucial for Type II photosensitizers in PDT, indicating a promising application for cancer treatment through light-activated therapeutic agents (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Applications and Heterocyclic Synthesis

Benzenesulfonamide has been identified as a powerful Directed Metalation Group (DMG), opening up vast possibilities in arylsulfonamides' application using the Directed ortho Metalation (DoM) methodology. This methodology can lead to the production of various metalation products and their application in heterocyclic synthesis, indicating the potential for creating diverse chemical structures for further scientific applications (Familoni, 2002).

Photocatalytic Applications

Further research into zinc(II) phthalocyanine compounds substituted with new benzenesulfonamide derivatives reveals their suitability and sufficiency for photocatalytic applications. The study emphasizes the importance of such compounds' photophysical and photochemical properties, suggesting their potential in photocatalysis, which could be relevant in environmental remediation and the development of green technologies (Öncül, Öztürk, & Pişkin, 2021).

Biological and Pharmacological Studies

Sulfonamide-derived compounds, including those with structures similar to this compound, have shown potential in biological and pharmacological studies. For instance, studies on sulfonamide-derived ligands and their transition metal complexes highlight their moderate to significant antibacterial and antifungal activities. This suggests the potential for these compounds in developing new antimicrobial agents with enhanced effectiveness (Chohan & Shad, 2011).